Cas no 1804835-93-5 (2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804835-93-5
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4814029
• Update Time: 2025-05-21

2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-5(16-8(9,10)11)2-4(7(14)15)13-6(3)12/h2H,1H3,(H,14,15)
• InChI Key： KOTJTRSAMRIGDU-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid

2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804835-93-5)

The compound 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804835-93-5) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely studied due to their potential as pharmacologically active agents. The structure of this compound features a pyridine ring substituted with an iodo group at position 2, a methyl group at position 3, a trifluoromethoxy group at position 4, and a carboxylic acid group at position 6. These substituents collectively contribute to its unique chemical properties and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications in drug development.

The presence of the trifluoromethoxy group in the structure of this compound plays a crucial role in modulating its pharmacokinetic properties. Studies have shown that this substituent can significantly influence the compound's solubility, permeability, and metabolic stability. Such insights are invaluable for designing drugs with improved bioavailability and reduced toxicity. Moreover, the iodo group at position 2 introduces electronic effects that can enhance the compound's reactivity towards various biological targets, such as protein kinases or enzymes involved in disease pathways.

In terms of biological activity, 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid has demonstrated promising results in preclinical studies targeting several therapeutic areas. For instance, it has shown potential as an inhibitor of specific kinases implicated in cancer progression. The methyl group at position 3 contributes to the steric profile of the molecule, which is critical for its binding affinity to target proteins. Additionally, the carboxylic acid group at position 6 can serve as a site for further functionalization, enabling researchers to explore diverse chemical modifications that could enhance its therapeutic potential.

The integration of computational chemistry tools has further accelerated the exploration of this compound's properties. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interactions with biological targets. These computational studies complement experimental findings and aid in rational drug design efforts aimed at improving the compound's efficacy and selectivity.

Furthermore, recent research has highlighted the importance of stereochemistry in determining the biological activity of pyridine derivatives like 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid. Stereoisomers of this compound have been investigated for their differential effects on cellular pathways, underscoring the need for precise control over stereochemical outcomes during synthesis.

In conclusion, 2-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804835-93-5) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features and promising biological activity make it a focal point for ongoing research efforts aimed at advancing therapeutic interventions across various disease states.